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Abstract
Apigenin 7-O-malonylglucoside is a naturally occurring flavonoid glycoside found in a variety

of plants, including chamomile, parsley, and celery. As a derivative of apigenin, it belongs to the

flavone subclass of flavonoids and is characterized by the attachment of a malonylated glucose

moiety at the 7-hydroxyl position. This modification influences its solubility, stability, and

bioavailability, potentially modulating its biological activity. This technical guide provides a

comprehensive overview of the current scientific knowledge on Apigenin 7-O-
malonylglucoside, with a focus on its chemical properties, natural sources, biosynthesis,

biological activities, and underlying mechanisms of action. Detailed experimental protocols for

its extraction, purification, and analysis are also presented, alongside a summary of

quantitative data to facilitate research and development efforts.

Introduction
Flavonoids are a diverse group of polyphenolic compounds ubiquitously present in the plant

kingdom, renowned for their broad spectrum of pharmacological activities. Apigenin, a

prominent flavone, has garnered significant attention for its antioxidant, anti-inflammatory, and

anticancer properties. In nature, apigenin often exists in its glycosidic forms, where one or more

hydroxyl groups are conjugated to sugar moieties. Apigenin 7-O-malonylglucoside is one

such derivative, distinguished by the presence of a malonyl group attached to the glucose unit.

This malonylation can impact the compound's chemical stability and biological interactions.
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This guide aims to consolidate the existing technical information on Apigenin 7-O-
malonylglucoside to support its exploration as a potential therapeutic agent.

Chemical and Physical Properties
Apigenin 7-O-malonylglucoside is a yellow crystalline powder with the chemical formula

C₂₄H₂₂O₁₃ and a molecular weight of 518.42 g/mol .[1] It is soluble in organic solvents such as

dimethyl sulfoxide (DMSO), pyridine, methanol, and ethanol.[2] The presence of the

malonylglucoside group enhances its polarity compared to the aglycone, apigenin. However,

malonylated flavonoids are known to be relatively unstable, and can be susceptible to

degradation depending on factors like pH, temperature, and the solvent used for extraction and

storage.[3]

Table 1: Chemical and Physical Properties of Apigenin 7-O-malonylglucoside

Property Value Reference

Molecular Formula C₂₄H₂₂O₁₃ [1]

Molecular Weight 518.42 g/mol [1]

Appearance Yellow crystalline powder -

Solubility
Soluble in DMSO, pyridine,

methanol, ethanol
[2]

CAS Number 86546-87-4 [1]

Natural Occurrence and Biosynthesis
Apigenin 7-O-malonylglucoside is found in a range of plants, most notably in members of the

Asteraceae family, such as chamomile (Matricaria recutita), and the Apiaceae family, including

parsley (Petroselinum crispum) and celery (Apium graveolens).[2][4]

The biosynthesis of apigenin and its glycosides originates from the phenylpropanoid pathway.

This pathway starts with the amino acid phenylalanine, which is converted through a series of

enzymatic steps to p-coumaroyl-CoA. Chalcone synthase then catalyzes the condensation of

p-coumaroyl-CoA with three molecules of malonyl-CoA to form naringenin chalcone, which is
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subsequently isomerized to naringenin. Flavone synthase then converts naringenin to apigenin.

The final steps involve glycosylation and malonylation. A UDP-glycosyltransferase (UGT)

attaches a glucose molecule to the 7-hydroxyl group of apigenin to form apigenin 7-O-

glucoside. Subsequently, a malonyl-CoA-dependent acyltransferase catalyzes the transfer of a

malonyl group to the glucose moiety, yielding Apigenin 7-O-malonylglucoside.

Phenylalanine p_Coumaroyl_CoAPhenylpropanoid Pathway Naringenin_ChalconeChalcone Synthase NaringeninChalcone Isomerase ApigeninFlavone Synthase Apigenin_7_O_glucosideUDP-Glycosyltransferase Apigenin_7_O_malonylglucosideMalonyltransferase
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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